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1. Introduction

The development of materials capable of withstanding the extreme conditions within a nuclear

fusion reactor is a critical challenge for the future of fusion energy. One of the most significant

challenges is the material damage caused by high-energy neutrons produced during the

deuterium-tritium (D-T) fusion reaction.[1] These 14 MeV neutrons create not only atomic

displacements within the material's lattice structure but also generate significant quantities of

gaseous transmutation products, primarily helium (He) and hydrogen (H). The accumulation of

these gases leads to severe degradation of mechanical properties, including swelling,

hardening, and embrittlement, which can shorten the operational lifetime of reactor

components.[2][3]

To study and mitigate these effects, researchers must replicate the fusion environment.

However, dedicated fusion neutron test facilities are scarce. The stable isotope Nickel-58
(⁵⁸Ni), which has a natural abundance of approximately 68%, provides an invaluable tool for

simulating fusion-relevant helium generation within the mixed neutron spectra of existing fission

test reactors.[4][5]

2. Principle of Application: Simulating Helium Production

The primary application of ⁵⁸Ni in fusion materials research is to simulate the high helium-to-

displacement-per-atom (dpa) ratio expected in a fusion environment. This is achieved through

a two-step thermal neutron capture reaction:
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Step 1 (Neutron Capture): A ⁵⁸Ni atom captures a thermal neutron, transmuting into the

radioactive isotope ⁵⁹Ni.

⁵⁸Ni + n (thermal) → ⁵⁹Ni + γ[5][6]

Step 2 (Gas Production): The ⁵⁹Ni isotope has a high cross-section for capturing another

thermal neutron, which leads to the production of either helium (alpha particle) or hydrogen

(proton).

⁵⁹Ni + n (thermal) → ⁵⁶Fe + ⁴He (α)[5][7]

⁵⁹Ni + n (thermal) → ⁵⁹Co + ¹H (p)[6]

By irradiating nickel-bearing alloys, or alloys isotopically tailored with ⁵⁸Ni, in a high-flux thermal

neutron environment (like that of a research fission reactor), scientists can generate helium

concentrations within the material that are comparable to those predicted for fusion reactors.[2]

This allows for the study of helium-induced effects, such as bubble formation, grain boundary

embrittlement, and void swelling, in a controlled manner.[8][9]

Quantitative Data Summary
The following tables summarize key quantitative data from irradiation experiments involving

nickel, highlighting the conditions and resulting material effects relevant to fusion research.

Table 1: Helium & Hydrogen Production in Irradiated Nickel
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Parameter Value
Irradiation
Conditions

Source

Helium Production

Rate
~1 appm per dpa

Fast reactor

environment
[8]

Helium Concentration Higher than predicted
Irradiated to 100 dpa

at 300-600°C in HFIR
[10][11]

Hydrogen

Concentration
Higher than predicted

Irradiated to 100 dpa

at 300-600°C in HFIR
[10][11]

Primary He Source

(High Fluence)

Ni-neutron

interactions

Fluences > 10²⁰ n/cm²

(thermal reactor)
[8]

*HFIR: High Flux Isotope Reactor

Table 2: Effects of Irradiation on Mechanical Properties of Nickel-based Alloys

| Property | Observation | Irradiation Conditions | Source | | :--- | :--- | :--- | | Ductility | Significant

loss/embrittlement | Elevated temperatures after neutron exposure |[7][8] | | Swelling | < 1% |

44 to 77 dpa at 667-909 K |[8] | | Creep Rupture Ductility | < 2.1% (Hastelloy X) | Post-

irradiation creep studies |[8] | | Stress Rupture Strength | Decreased (Hastelloy X) | Thermal

neutron irradiation to 0.5x10²⁰ n/cm² at 923 K |[8] |

Experimental Protocols
Protocol 1: Sample Preparation and Irradiation

This protocol outlines the general procedure for preparing and irradiating nickel-bearing

samples to study fusion-relevant radiation damage.

Material Selection and Preparation:

Select a nickel-based alloy of interest (e.g., Inconel, Hastelloy) or pure nickel. For targeted

studies, materials can be isotopically enriched with ⁵⁸Ni.

Fabricate samples into desired geometries for post-irradiation examination (PIE). Common

forms include transmission electron microscopy (TEM) discs (3 mm diameter), tensile test
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specimens ("dog bones"), and simple foils.[12]

Characterize the pre-irradiation microstructure and mechanical properties of the samples

as a baseline.

Irradiation Vehicle Assembly:

Load the prepared samples into an irradiation capsule or "rabbit." The capsule material

should be chosen for its low activation properties (e.g., aluminum or stainless steel).

Incorporate dosimeter materials (e.g., iron, nickel, titanium wires) to measure the neutron

fluence and spectrum during irradiation.

For high-temperature experiments, the capsule may be instrumented with thermocouples

and heating elements to maintain a constant target temperature (e.g., 300-600°C).[10][11]

Fission Reactor Irradiation:

Insert the assembled capsule into a high-flux research reactor (e.g., High Flux Isotope

Reactor - HFIR).

Irradiate the samples to a target neutron fluence or displacement damage level (e.g., 10-

100 dpa).[10][11] The duration is calculated based on the reactor's known neutron flux.

Continuously monitor the temperature throughout the irradiation period.

After reaching the target fluence, remove the capsule from the reactor and place it in a hot

cell for cooling, allowing short-lived radioisotopes to decay.

Protocol 2: Post-Irradiation Examination (PIE)

PIE is conducted in heavily shielded hot cells due to the high radioactivity of the irradiated

samples.[13][14]

Sample Retrieval and Handling:

Remotely open the irradiation capsule inside a hot cell.
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Carefully retrieve, clean, and document each irradiated sample.

Microstructural Characterization:

Transmission Electron Microscopy (TEM): Prepare thin foils from TEM discs or sectioned

bulk samples using a Focused Ion Beam (FIB) instrument inside the hot cell. TEM is used

to analyze radiation-induced microstructures, such as dislocation loops, voids, and helium

bubbles.

Scanning Electron Microscopy (SEM): Examine the fracture surfaces of mechanically

tested specimens to determine the failure mode (e.g., ductile vs. brittle, intergranular vs.

transgranular).

Mechanical Property Testing:

Tensile Testing: Perform uniaxial tensile tests at various temperatures to measure yield

strength, ultimate tensile strength, and elongation (ductility). Compare results to pre-

irradiation data to quantify embrittlement.[7]

Hardness Testing: Use micro or nano-indentation to measure radiation-induced hardening.

Gas Measurement:

Mass Spectrometry: Use high-sensitivity mass spectrometry to measure the concentration

of helium and hydrogen retained within the material. This involves melting a small,

precisely weighed piece of the sample in a vacuum furnace and analyzing the released

gases.[11]
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Caption: Experimental workflow for ⁵⁸Ni irradiation studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b083857?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Transmutations
Microstructural Effects Material Property DegradationFusion Environment

(14 MeV Neutrons)
Atomic Displacements

(dpa)

causes

Helium (He) & Hydrogen (H)
Production

causes

Fission Reactor
(Mixed Spectrum Neutrons)

causes

simulates
He production

Presence of ⁵⁸Ni
in Material

simulates
He production

Dislocation Loops

Gas Bubble &
Void Formation

Embrittlement &
Hardening

Macroscopic Swelling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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